6-Oxohexanoate

• Molecular Formula: C6H9O3-
• Molecular Weight: 129.13 g/mol
• IUPAC Name: 6-oxohexanoate
• InChI: InChI=1S/C6H10O3/c7-5-3-1-2-4-6(8)9/h5H,1-4H2,(H,8,9)/p-1
• InChI Key: PNPPVRALIYXJBW-UHFFFAOYSA-M
• SMILES: C(CCC(=O)[O-])CC=O

Description

6-oxohexanoate is a straight-chain fatty acid anion and the conjugate base of 6-oxohexanoic acid, formed by deprotonation of the carboxylic acid group. It is a 6-oxo monocarboxylic acid anion, a straight-chain fatty acid anion, an aldehydic acid anion and an omega-oxo fatty acid anion. It derives from a hexanoate. It is a conjugate base of a 6-oxohexanoic acid.

Scientific Research Applications

Enzymatic Production

6-Oxohexanoic acid can be produced from 6-aminohexanoic acid using an enzymatic method involving an ω-amino group-oxidizing enzyme from Phialemonium sp. AIU 274. This process yields 6-oxohexanoic acid with 100% efficiency (Yamada et al., 2017).

Mass Spectrometric Characterization

Mass spectrometric techniques, specifically electrospray ionization coupled to a triple quadrupole and TOF analyzer hybrid system, have been used to characterize monocarboxylic acids like 5-oxohexanoic acid and 6-oxoheptanoic acid. These methods provide insights into the fragmentation pathways of these acids (Kanawati et al., 2007).

Oxidation Processes

Research shows that 2-methylcyclohexanone is oxidized by dioxygen in the presence of specific heteropolyanions to yield 6-oxoheptanoic acid, indicating the potential of 6-oxohexanoic acid as an intermediate in oxidation processes (Atlamsani et al., 1993).

Microbial Metabolism

The metabolism of cyclohexanol by Acinetobacter NCIB 9871 involves the production of 6-oxohexanoate, highlighting its role in microbial metabolic pathways (Donoghue & Trudgill, 1975).

Synthetic Chemistry

6-Oxohexanoate is also involved in synthetic chemistry applications, such as the synthesis of leukotriene B4 intermediates and other compounds. It can be synthesized from various starting materials, demonstrating its versatility in chemical synthesis (Hayes & Wallace, 1990).

Synthesis of Statine Side Chains

Chemical engineering methodologies have been applied in the synthesis of 6-cyano-4-oxohexanoic acid, a building block for statine side chains. This process demonstrates the industrial utility of 6-oxohexanoate derivatives in pharmaceutical applications (Sudar et al., 2019).

Enantioselective Reductions

Research also includes the enantioselective reduction of 6-substituted dioxohexanoates to produce (5S)-5-hydroxy-3-oxo products, indicating the importance of 6-oxohexanoate in producing enantiomerically pure compounds (Rieder et al., 2017).

Chemoenzymatic Synthesis

6-Oxohexanoate has been used in the chemoenzymatic synthesis of compounds such as α-lipoic acid, showcasing its role in biocatalytic processes (Gopalan & Jacobs, 1990).